1-(ethylsulfonyl)-N-[2-methyl-3-(1-pyrrolidinyl)propyl]-3-piperidinecarboxamide

• IUPAC Name: 1-ethylsulfonyl-N-(2-methyl-3-pyrrolidin-1-ylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C16H31N3O3S/c1-3-23(21,22)19-10-6-7-15(13-19)16(20)17-11-14(2)12-18-8-4-5-9-18/h14-15H,3-13H2,1-2H3,(H,17,20)
• InChI Key: YKZJAKMSQJTCEG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC(C1)C(=O)NCC(C)CN2CCCC2
• Molecular Formula: C16H31N3O3S
• Molecular Weight: 345.5 g/mol

Description

1-(ethylsulfonyl)-N-[2-methyl-3-(1-pyrrolidinyl)propyl]-3-piperidinecarboxamide is a useful research compound. Its molecular formula is C16H31N3O3S and its molecular weight is 345.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.20861303 g/mol and the complexity rating of the compound is 483. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Li-ion Batteries

• Ionic Liquids in Batteries : The use of 1-ethyl-1-methyl piperidinium bis(trifluoromethanesulfonyl)imide (EMP-TFSI), a compound structurally related to the chemical of interest, has been explored in Li-ion batteries. Due to its good miscibility with carbonate solvents and better conductivity as a co-solvent, EMP-TFSI enhances the performance of these batteries (Kim, Cho, & Shin, 2013).

Medical Chemistry

• Anti-Acetylcholinesterase Activity : Piperidine derivatives, including those similar to the specified compound, have been synthesized for their anti-acetylcholinesterase activity. These compounds have shown potential in inhibiting acetylcholinesterase, which is significant in the treatment of diseases like Alzheimer's (Sugimoto et al., 1990).
• Anticancer Agents : Propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole have been synthesized and evaluated as promising anticancer agents. Compounds structurally related to 1-(ethylsulfonyl)-N-[2-methyl-3-(1-pyrrolidinyl)propyl]-3-piperidinecarboxamide displayed significant anticancer potential (Rehman et al., 2018).

Antibacterial Research

• Antibacterial Activity : Compounds structurally similar to the specified chemical have been explored for their antibacterial properties. For instance, pyridonecarboxylic acids with certain substitutions have shown significant antibacterial activity (Matsumoto & Minami, 1975).

Polymer Chemistry

• Hyperbranched Polymers : The synthesis of hyperbranched polymers using compounds structurally related to the specified chemical, such as 1-(2-aminoethyl)piperazine, has been explored. These polymers have applications in various industrial processes due to their solubility in water and organic solvents (Yan & Gao, 2000).